Cas no 1805018-01-2 (4-(Aminomethyl)-2-methoxy-3-(trifluoromethoxy)pyridine-6-methanol)

4-(Aminomethyl)-2-methoxy-3-(trifluoromethoxy)pyridine-6-methanol Chemical and Physical Properties
Names and Identifiers
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- 4-(Aminomethyl)-2-methoxy-3-(trifluoromethoxy)pyridine-6-methanol
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- Inchi: 1S/C9H11F3N2O3/c1-16-8-7(17-9(10,11)12)5(3-13)2-6(4-15)14-8/h2,15H,3-4,13H2,1H3
- InChI Key: PYOJXILTWWJINK-UHFFFAOYSA-N
- SMILES: FC(OC1=C(N=C(CO)C=C1CN)OC)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 240
- Topological Polar Surface Area: 77.6
- XLogP3: 0.3
4-(Aminomethyl)-2-methoxy-3-(trifluoromethoxy)pyridine-6-methanol Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Alichem | A029086929-1g |
4-(Aminomethyl)-2-methoxy-3-(trifluoromethoxy)pyridine-6-methanol |
1805018-01-2 | 97% | 1g |
$1,534.70 | 2022-04-01 |
4-(Aminomethyl)-2-methoxy-3-(trifluoromethoxy)pyridine-6-methanol Related Literature
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Alexander Vogel,Holger A. Scheidt,Robert Bittman,Daniel Huster Phys. Chem. Chem. Phys., 2016,18, 3730-3738
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Pengchong Xue,Jiabao Sun,Peng Chen,Peng Gong,Boqi Yao,Zhenqi Zhang,Chong Qian,Ran Lu J. Mater. Chem. C, 2015,3, 4086-4092
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Laia Francàs,Shababa Selim,Sacha Corby,Dongho Lee,Camilo A. Mesa,Ernest Pastor,Kyoung-Shin Choi,James R. Durrant Chem. Sci., 2021,12, 7442-7452
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Sukesh Shekar,Mamie M. Taylor,Brendan Twamley,Rudolf J. Wehmschulte Dalton Trans., 2009, 9322-9326
Additional information on 4-(Aminomethyl)-2-methoxy-3-(trifluoromethoxy)pyridine-6-methanol
Comprehensive Overview of 4-(Aminomethyl)-2-methoxy-3-(trifluoromethoxy)pyridine-6-methanol (CAS No. 1805018-01-2)
4-(Aminomethyl)-2-methoxy-3-(trifluoromethoxy)pyridine-6-methanol (CAS No. 1805018-01-2) is a specialized pyridine derivative with significant potential in pharmaceutical and agrochemical research. This compound features a unique combination of functional groups, including an aminomethyl moiety, a methoxy group, and a trifluoromethoxy substituent, which contribute to its distinct chemical properties and reactivity. Its molecular structure makes it a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of novel therapeutics and crop protection agents.
The growing interest in pyridine-based compounds stems from their versatility in drug discovery and material science. Researchers are increasingly exploring derivatives like 4-(Aminomethyl)-2-methoxy-3-(trifluoromethoxy)pyridine-6-methanol due to their ability to modulate biological pathways. For instance, the trifluoromethoxy group is known to enhance metabolic stability and bioavailability, making it a hotspot in medicinal chemistry. This aligns with current trends in precision medicine and targeted drug delivery, where optimizing molecular scaffolds is critical.
In agrochemical applications, this compound's methoxy and trifluoromethoxy groups offer unique interactions with pest enzymes, potentially leading to more effective and environmentally friendly pesticides. With the global push toward sustainable agriculture, such innovations are highly sought after. The compound’s aminomethyl functionality also opens doors for further derivatization, enabling the creation of libraries for high-throughput screening.
From a synthetic chemistry perspective, CAS No. 1805018-01-2 presents intriguing challenges and opportunities. Its multi-functional design requires precise control over reaction conditions to avoid side products. Advanced techniques like flow chemistry and catalysis are often employed to achieve high yields and purity. These methodologies are frequently discussed in academic and industrial forums, reflecting their relevance in modern process optimization.
The compound’s potential extends to material science, where its aromatic core and polar groups could contribute to the development of organic electronic materials. As the demand for flexible electronics and energy storage solutions grows, researchers are investigating pyridine derivatives for their electron-transport properties. This intersection of chemistry and materials science highlights the compound’s multidisciplinary appeal.
Safety and handling of 4-(Aminomethyl)-2-methoxy-3-(trifluoromethoxy)pyridine-6-methanol follow standard laboratory protocols. While not classified as hazardous under typical conditions, proper storage in a cool, dry environment is recommended to maintain stability. Its solubility in common organic solvents like DMSO and methanol facilitates its use in various experimental setups, further enhancing its utility in research settings.
In summary, CAS No. 1805018-01-2 represents a promising building block in multiple scientific domains. Its structural features align with contemporary research priorities, from drug discovery to green chemistry. As the scientific community continues to explore its applications, this compound is poised to play a pivotal role in advancing innovation across industries.
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